barium 4-(1,1-dimethylethyl)benzoate
barium 4-(1,1-dimethylethyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
10196-68-6
VCID:
VC0158534
InChI:
InChI=1S/2C11H14O2.Ba/c2*1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h2*4-7H,1-3H3,(H,12,13);/q;;+2/p-2
SMILES:
CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].[Ba+2]
Molecular Formula:
C22H26BaO4
Molecular Weight:
491.8 g/mol
barium 4-(1,1-dimethylethyl)benzoate
CAS No.: 10196-68-6
Main Products
VCID: VC0158534
Molecular Formula: C22H26BaO4
Molecular Weight: 491.8 g/mol
| CAS No. | 10196-68-6 |
|---|---|
| Product Name | barium 4-(1,1-dimethylethyl)benzoate |
| Molecular Formula | C22H26BaO4 |
| Molecular Weight | 491.8 g/mol |
| IUPAC Name | barium(2+);4-tert-butylbenzoate |
| Standard InChI | InChI=1S/2C11H14O2.Ba/c2*1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h2*4-7H,1-3H3,(H,12,13);/q;;+2/p-2 |
| Standard InChIKey | TVGPWOZHNCQATG-UHFFFAOYSA-L |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].[Ba+2] |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].[Ba+2] |
| Physical Description | Liquid |
| Related CAS | 98-73-7 (Parent) |
| PubChem Compound | 82446 |
| Last Modified | Nov 11 2021 |
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